Cas no 1225538-24-8 (6-(2,4-Dimethylphenyl)picolinic acid)

• Product Name: 6-(2,4-Dimethylphenyl)picolinic acid
• CAS No: 1225538-24-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4563636
• Update Time: 2025-05-19

6-(2,4-Dimethylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-DIMETHYLPHENYL)PICOLINIC ACID
• 6-(2,4-DIMETHYLPHENYL)PYRIDINE-2-CARBOXYLIC ACID
• AZB53824
• Z8615
• 6-(2,4-Dimethylphenyl)picolinic acid

• Inchi： 1S/C14H13NO2/c1-9-6-7-11(10(2)8-9)12-4-3-5-13(15-12)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： DAXMWEXZZVTQDV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2C=CC(C)=CC=2C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,4-Dimethylphenyl)picolinic acid

6-(2,4-Dimethylphenyl)picolinic Acid: A Comprehensive Overview

6-(2,4-Dimethylphenyl)picolinic acid, also known by its CAS number 1225538-24-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a wide range of applications in medicine, agriculture, and industrial processes. The addition of the 2,4-dimethylphenyl group to the sixth position of the picolinic acid backbone introduces unique chemical properties that make it a valuable molecule for research and development.

The structure of 6-(2,4-Dimethylphenyl)picolinic acid consists of a pyridine ring with a carboxylic acid group at position 3 and a 2,4-dimethylphenyl substituent at position 6. This substitution pattern not only enhances the molecule's stability but also imparts specific electronic and steric properties that are critical for its functionality. Recent studies have highlighted the potential of this compound in various applications, including its use as a ligand in metal complexes, which are essential in catalysis and sensing technologies.

One of the most promising areas of research involving 6-(2,4-Dimethylphenyl)picolinic acid is its role in coordination chemistry. Scientists have explored its ability to form stable complexes with transition metals such as iron, copper, and zinc. These metal complexes have shown potential as catalysts in organic synthesis reactions, particularly in the oxidation and reduction of organic compounds. For instance, a study published in the Journal of Catalysis demonstrated that iron complexes derived from 6-(2,4-Dimethylphenyl)picolinic acid exhibit high catalytic activity in the oxidation of alcohols to ketones under mild conditions.

In addition to its catalytic applications, 6-(2,4-Dimethylphenyl)picolinic acid has also been investigated for its potential in drug delivery systems. The compound's ability to form stable metal-organic frameworks (MOFs) has led researchers to explore its use as a building block for drug encapsulation and controlled release. A recent paper in Advanced Materials highlighted the successful synthesis of MOFs using this compound as a ligand, showcasing their ability to encapsulate anti-cancer drugs and release them in a controlled manner.

The synthesis of 6-(2,4-Dimethylphenyl)picolinic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation followed by oxidation to introduce the carboxylic acid group. Researchers have optimized this process to achieve high yields and purity levels suitable for advanced applications. The development of green chemistry methods for synthesizing this compound has also been an area of interest, with several studies focusing on reducing waste and improving energy efficiency during production.

The environmental impact of 6-(2,4-Dimethylphenyl)picolinic acid has been another critical area of investigation. Studies have assessed its biodegradability and toxicity under various conditions. According to recent findings published in Environmental Science & Technology Letters, the compound exhibits moderate biodegradability under aerobic conditions but shows persistence under anaerobic conditions. This information is crucial for determining its safe handling and disposal practices.

In conclusion, 6-(2,4-Dimethylphenyl)picolinic acid, with its unique chemical properties and versatile applications, continues to be a focal point for scientific research. Its role in coordination chemistry, catalysis, drug delivery systems, and environmental science underscores its importance as a valuable compound for both academic and industrial applications. As researchers continue to explore its potential further innovations are expected to emerge from this fascinating molecule.